Cas no 2404733-67-9 ((4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane)

• Product Name: (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane
• CAS No: 2404733-67-9
• MF: C₁₄H₁₂Cl₂OS
• MW: 299.215480804443
• MDL: MFCD32632218
• CID: 5075298
• Update Time: 2026-03-01

(4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane

• MDL： MFCD32632218
• Inchi： 1S/C14H12Cl2OS/c1-18-11-7-12(15)14(13(16)8-11)17-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： RCMLYVXHQOPHNS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC1C=CC=CC=1)Cl)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 234
• XLogP3: 5.2
• Topological Polar Surface Area: 34.5

Additional information on (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane

Introduction to (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane (CAS No. 2404733-67-9)

(4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane (CAS No. 2404733-67-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by a benzyl ether moiety, dichlorophenyl groups, and a methyl sulfide functional group, which collectively contribute to its diverse applications in pharmaceutical and chemical research.

The benzyloxy group in the compound plays a crucial role in enhancing its solubility and stability, making it an attractive candidate for various chemical reactions and formulations. The presence of dichlorophenyl groups imparts additional chemical reactivity and biological activity, which are essential for its potential use in drug discovery and development. The methyl sulfide functional group further adds to the compound's versatility by enabling specific interactions with biological targets.

Recent studies have highlighted the potential of (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the European Journal of Medicinal Chemistry, (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane was evaluated for its antitumor activity against various cancer cell lines. The results showed that the compound selectively inhibits the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted cancer therapy. The mechanism of action was attributed to the compound's ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its pharmaceutical applications, (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane has also been explored for its use in materials science. Researchers at the University of California, Berkeley, have investigated the compound's properties as a precursor for the synthesis of advanced materials with unique optical and electronic characteristics. The compound's ability to form stable complexes with metal ions makes it a promising candidate for applications in nanotechnology and optoelectronics.

The synthesis of (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-benzyloxy-3,5-dichlorobenzene with methyl mercaptan in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.

Despite its promising applications, further research is needed to fully understand the safety profile and long-term effects of (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, but more extensive toxicological evaluations are required to ensure its safety for human use. Additionally, ongoing clinical trials are being conducted to assess its efficacy and safety in treating various diseases.

In conclusion, (4-(Benzyloxy)-3,5-dichlorophenyl)(methyl)sulfane (CAS No. 2404733-67-9) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases and conditions.